Cas no 33537-62-1 (4-(azepan-1-yl)-1-(1,3-thiazol-2-yl)butan-1-one hydrobromide (1:1))

• Product Name: 4-(azepan-1-yl)-1-(1,3-thiazol-2-yl)butan-1-one hydrobromide (1:1)
• CAS No: 33537-62-1
• MF: C₁₃H₂₁BrN₂OS
• MW: 333.28764128685
• CID: 1465273
• PubChem ID: 214610
• Update Time: 2025-04-20

4-(azepan-1-yl)-1-(1,3-thiazol-2-yl)butan-1-one hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

• 4-(azepan-1-yl)-1-(1,3-thiazol-2-yl)butan-1-one hydrobromide (1:1)
• 4-(azepan-1-yl)-1-(1,3-thiazol-2-yl)butan-1-one,hydrobromide
• 33537-62-1
• 4-(azepan-1-yl)-1-(1,3-thiazol-2-yl)butan-1-one hydrobromide
• (Thiazolyl-2)(gamma-N-hexamethylene-imino-propyl)ketone hydrobromide
• 4-(Hexahydro-1H-azepin-1-yl)-1-(2-thiazolyl)-1-butanone hydrobromide
• DTXSID70187190
• 1-Butanone, 4-(hexahydro-1H-azepin-1-yl)-1-(2-thiazolyl)-, hydrobromide
• 4-(Azepan-1-yl)-1-(thiazol-2-yl)butan-1-one hydrobromide

• Inchi： 1S/C13H20N2OS.BrH/c16-12(13-14-7-11-17-13)6-5-10-15-8-3-1-2-4-9-15;/h7,11H,1-6,8-10H2;1H
• InChI Key： DLRKQWVDBLNAJW-UHFFFAOYSA-N
• SMILES： Br.S1C=CN=C1C(CCCN1CCCCCC1)=O

Computed Properties

• Exact Mass: 332.05593
• Monoisotopic Mass: 332.05580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Boiling Point: 386.3°C at 760 mmHg
• Flash Point: 187.4°C
• PSA: 33.2